Cas no 462069-02-9 (3-(4-Ethoxybenzoyl)-1,3-thiazolidine-2-thione)

• Product name: 3-(4-Ethoxybenzoyl)-1,3-thiazolidine-2-thione
• CAS No: 462069-02-9
• MF: C₁₂H₁₃NO₂S₂
• MW: 267.367120504379
• MDL: MFCD03545924
• CID: 4714492
• PubChem ID: 751507

3-(4-Ethoxybenzoyl)-1,3-thiazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethoxybenzoyl)-1,3-thiazolidine-2-thione
• (4-Ethoxy-phenyl)-(2-thioxo-thiazolidin-3-yl)-methanone
• ChemDiv2_001062
• Oprea1_369823
• MLS000121365
• HMS2330L11
• HMS1372A06
• SMR000118760
• BAS 04280485
• ST51063422
• 2-thiazolidinethione, 3-(4-ethoxybenzoyl)-
• 4-ethoxyphenyl 2-thioxo(1,3-thiazolidin-3-yl) ketone
• (4-ethoxyphenyl)-(2-sulfanylidene-1,3-thiazolidin-3-yl)methanone

• MDL： MFCD03545924
• Inchi： 1S/C12H13NO2S2/c1-2-15-10-5-3-9(4-6-10)11(14)13-7-8-17-12(13)16/h3-6H,2,7-8H2,1H3
• InChI Key： QJWNLNJCCBRMTD-UHFFFAOYSA-N
• SMILES： S1C(N(C(C2C=CC(=CC=2)OCC)=O)CC1)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Topological Polar Surface Area: 86.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives